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Compound of Interest

Methyl 3,4,5-trimethoxybenzoate-
a9

Cat. No.: B15554799

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 3,4,5-trimethoxybenzoate-
d9, a deuterated analog of Methyl 3,4,5-trimethoxybenzoate. This document details its
structure, formula, and physicochemical properties, alongside experimental protocols for its
synthesis and key applications.

Core Concepts: Structure and Properties

Methyl 3,4,5-trimethoxybenzoate-d9 is a stable, isotopically labeled compound where nine
hydrogen atoms in the three methoxy groups are replaced with deuterium. This labeling makes
it a valuable tool in various research applications, particularly as an internal standard in
analytical methods like mass spectrometry, where its distinct mass allows for clear
differentiation from its non-deuterated counterpart.

The foundational structure is based on a benzene ring substituted with a methyl ester group
and three methoxy groups at positions 3, 4, and 5. The deuteration is specifically on the methyl
groups of the ether functionalities.
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Step 1: Esterification Step 2: Methylation

Methanol, H2SO4 (cat.), Reflux | Dimethyl Sulfate or Methyl Chloride, Base, Solvent _ |

Gallic Acid

Methyl Gallate Methyl 3,4,5-trimethoxybenzoate

Reduction _ Condensation with Guanidine

Methyl 3,4,5-trimethoxybenzoate Intermediate Aldehyde Trimethoprim
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 To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 3,4,5-
trimethoxybenzoate-d9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554799#methyl-3-4-5-trimethoxybenzoate-d9-
structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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